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Compound of Interest

Compound Name: Bis(3-aminopropyl)amine

Cat. No.: B123863 Get Quote

An Objective Performance Analysis of Bis(3-aminopropyl)amine as an Epoxy Curing Agent

This guide presents a detailed comparison of Bis(3-aminopropyl)amine, an aliphatic amine,

against other common classes of epoxy curing agents. The selection of a curing agent is a

critical decision in formulating epoxy systems, as it fundamentally dictates the handling

characteristics, cure profile, and the ultimate thermal, mechanical, and chemical resistance

properties of the final thermoset polymer.

For this analysis, Bis(3-aminopropyl)amine is compared against three widely used

alternatives, each representing a different class of amine hardener:

Triethylenetetramine (TETA): A common linear aliphatic amine, often used as a benchmark

for room-temperature cure systems.

Isophorone Diamine (IPDA): A cycloaliphatic amine known for imparting good color stability,

weatherability, and high glass transition temperatures.

4,4'-Diaminodiphenylmethane (DDM): An aromatic amine that provides excellent thermal

stability and chemical resistance, typically requiring elevated temperatures for curing.

The data presented is compiled from various technical sources and scientific literature to

provide a comparative framework for researchers and formulation scientists.
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The following tables summarize the key performance indicators for a standard Bisphenol A

diglycidyl ether (DGEBA) epoxy resin cured with the selected amine agents. It is important to

note that values can vary based on the specific epoxy resin, cure schedule, and presence of

additives.

Table 1: Typical Handling and Curing Properties

Property
Bis(3-
aminopropy
l)amine

Triethylenet
etramine
(TETA)

Isophorone
Diamine
(IPDA)

4,4'-
Diaminodip
henylmetha
ne (DDM)

Test
Standard

Amine

Hydrogen

Equivalent

Wt. (AHEW)

~26.2 ~24.4 42.6 49.6 Titration

Typical Use

Level (phr,

EEW 190)

~14 ~13 ~22 ~26 Calculation

Viscosity at

25°C (cP)
5 - 15 10 - 20 15 - 25

Solid (Melted

>90°C)
ASTM D2393

Gel Time

(100g mass

at 25°C,

mins)

30 - 45 25 - 40 45 - 60
>240 (at

25°C)
ASTM D2471

Typical Cure

Schedule

24 hrs at

25°C + 2 hrs

at 100°C

24 hrs at

25°C + 2 hrs

at 80°C

2 hrs at 80°C

+ 3 hrs at

150°C

2 hrs at

120°C + 3 hrs

at 180°C

Manufacturer

Data

Table 2: Thermal Properties of Cured Epoxy Resins
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Property
Bis(3-
aminopropy
l)amine

Triethylenet
etramine
(TETA)

Isophorone
Diamine
(IPDA)

4,4'-
Diaminodip
henylmetha
ne (DDM)

Test
Standard

Glass

Transition

Temp. (Tg,

°C)

95 - 115 100 - 120 150 - 180 180 - 220
ASTM D3418

(DSC)

Decompositio

n Temp. (Td,

5% wt. loss,

°C)

~320 ~330 ~350 ~380
ASTM E1131

(TGA)

Table 3: Mechanical Properties of Cured Epoxy Resins

Property
Bis(3-
aminopropy
l)amine

Triethylenet
etramine
(TETA)

Isophorone
Diamine
(IPDA)

4,4'-
Diaminodip
henylmetha
ne (DDM)

Test
Standard

Tensile

Strength

(MPa)

60 - 75 65 - 80 70 - 85 80 - 95 ASTM D638

Flexural

Modulus

(GPa)

2.8 - 3.2 2.9 - 3.3 3.0 - 3.5 3.2 - 3.8 ASTM D790

Hardness

(Shore D)
82 - 86 83 - 87 85 - 90 88 - 92 ASTM D2240

Table 4: Chemical Resistance of Cured Epoxy Resins (% Weight Change after 30-day

immersion at 25°C)
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Reagent
Bis(3-
aminopropy
l)amine

Triethylenet
etramine
(TETA)

Isophorone
Diamine
(IPDA)

4,4'-
Diaminodip
henylmetha
ne (DDM)

Test
Standard

Water < 1.0% < 0.8% < 0.5% < 0.4% ASTM D543

10% Sulfuric

Acid
~2.5% ~2.0% < 1.0% < 0.5% ASTM D543

10% Sodium

Hydroxide
< 0.5% < 0.4% < 0.2% < 0.1% ASTM D543

Toluene ~5.0% ~4.5% ~1.5% < 1.0% ASTM D543

Methylene

Chloride

>20%

(Severe

Swelling)

>20%

(Severe

Swelling)

~10% ~5% ASTM D543

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below. All sample

preparation involves mixing the epoxy resin with the curing agent at the stoichiometric ratio

determined by the epoxy equivalent weight (EEW) of the resin and the amine hydrogen

equivalent weight (AHEW) of the curing agent.

Determination of Gel Time
Standard: ASTM D2471 - Standard Test Method for Pot Life of Potting Compounds.

Methodology: A 100-gram mass of the mixed epoxy system is prepared and maintained at a

constant temperature (25°C). The viscosity is monitored over time using a rotational

viscometer or by manual probing. Gel time is defined as the point at which the material

becomes stringy or rubbery and is no longer workable.

Thermal Analysis
Glass Transition Temperature (Tg) via DSC:
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Standard: ASTM D3418 - Standard Test Method for Transition Temperatures of Polymers

By Differential Scanning Calorimetry.

Methodology: A small sample (5-10 mg) of the fully cured epoxy is placed in an aluminum

DSC pan. The sample is subjected to a heat-cool-heat cycle, typically from 25°C to 250°C

at a heating rate of 10°C/min under a nitrogen atmosphere. The Tg is identified as the

midpoint of the step change in the heat flow curve during the second heating scan.[1]

Thermal Stability (Td) via TGA:

Standard: ASTM E1131 - Standard Test Method for Compositional Analysis by

Thermogravimetry.

Methodology: A sample of the cured epoxy (10-20 mg) is heated in a TGA furnace from

ambient temperature to approximately 800°C at a constant heating rate (e.g., 10°C/min) in

a controlled atmosphere (typically nitrogen or air).[2] The sample weight is continuously

monitored, and the decomposition temperature (Td) is reported as the temperature at

which 5% weight loss occurs.[2]

Mechanical Properties Testing
Standard Specimens: All mechanical test specimens are cast and cured according to the

specified cure schedule and conditioned at 23°C and 50% relative humidity for at least 40

hours prior to testing.

Tensile Strength:

Standard: ASTM D638 - Standard Test Method for Tensile Properties of Plastics.[3]

Methodology: Dog-bone shaped specimens are pulled apart at a constant crosshead

speed until failure. The maximum stress applied is recorded as the tensile strength.

Flexural Modulus:

Standard: ASTM D790 - Standard Test Methods for Flexural Properties of Unreinforced

and Reinforced Plastics and Electrical Insulating Materials.[3]
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Methodology: A rectangular bar specimen is supported at its ends and a load is applied to

its center (3-point bending). The stress-strain relationship in the elastic region is used to

calculate the flexural modulus.

Hardness:

Standard: ASTM D2240 - Standard Test Method for Rubber Property—Durometer

Hardness.[4]

Methodology: A durometer with a specific indenter (Shore D for hard plastics) is pressed

against the surface of the cured epoxy. The instrument measures the resistance to

penetration, providing a numerical hardness value.[4]

Chemical Resistance Testing
Standard: ASTM D543 - Standard Practices for Evaluating the Resistance of Plastics to

Chemical Reagents.[5]

Methodology: Pre-weighed, fully cured samples are fully immersed in the specified chemical

reagents at a controlled temperature (25°C) for a set duration (e.g., 30 days). After

immersion, the samples are removed, dried, and reweighed. The percentage weight change

is calculated to quantify the resistance to the chemical. Visual inspection for swelling,

discoloration, or degradation is also performed.[6]

Mandatory Visualizations
The following diagrams illustrate the fundamental chemical reaction and a generalized

workflow for performance evaluation.
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Caption: Epoxy-Amine Curing Mechanism.
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Caption: General Experimental Workflow for Mechanical Property Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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